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Compound of Interest

Compound Name: Myristoyl Pentapeptide-17 Acetate

Cat. No.: B8089289 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Myristoyl Pentapeptide-17 Acetate has emerged as a significant bioactive peptide in the

cosmetic and therapeutic landscapes, particularly for its role in enhancing the appearance of

eyelashes and eyebrows. This guide provides a comprehensive statistical analysis of its

experimental data, a comparison with current alternatives, and detailed insights into its

mechanism of action.

Performance Evaluation: A Quantitative Analysis
Clinical studies have demonstrated the efficacy of Myristoyl Pentapeptide-17 in improving

eyelash characteristics. The data presented below is a summary of findings from key clinical

trials.

Table 1: Efficacy of a Polygrowth Factor Serum Containing Myristoyl Pentapeptide-17[1]
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Parameter Mean Improvement (%) Timepoint

Length 10.52 90 days

Volume 9.3 90 days

Luster 11.43 90 days

Thickness 35.0 90 days

Curl 50.83 90 days

Table 2: Reported Efficacy of a 10% Myristoyl Pentapeptide-17 Solution

Parameter Mean Improvement (%) Timepoint

Length & Density 23 14 days

Length & Density 71 42 days (6 weeks)

Comparative Landscape: Myristoyl Pentapeptide-17
vs. Alternatives
The market for eyelash and eyebrow enhancement includes a variety of active ingredients.

Here, we compare Myristoyl Pentapeptide-17 with its main competitors.

Table 3: Comparison of Myristoyl Pentapeptide-17 with Alternative Eyelash Enhancing

Ingredients
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Active Ingredient
Mechanism of
Action

Reported Efficacy
Common Side
Effects

Myristoyl

Pentapeptide-17

Stimulates keratin

gene expression.

Significant

improvements in lash

length, thickness, and

volume.[1]

Generally well-

tolerated with minimal

side effects reported.

Other Peptides (e.g.,

Myristoyl

Hexapeptide-16,

Biotinoyl Tripeptide-1,

Acetyl Tetrapeptide-3)

Stimulate keratin

production and

strengthen the hair

follicle.

Often used in

combination with

Myristoyl

Pentapeptide-17 to

enhance effects.

Similar safety profile

to Myristoyl

Pentapeptide-17.

Prostaglandin Analogs

(e.g., Bimatoprost,

Latanoprost)

Extend the anagen

(growth) phase of the

hair cycle.

Clinically proven to

significantly increase

eyelash length and

darkness.[2][3]

Can include eye

redness, itching,

darkening of the

eyelid skin, and

potential for changes

in iris color.

Botanical Extracts

(e.g., Pumpkin Seed

Extract, Ginseng Root

Extract)

Provide nourishment

and conditioning to

the hair follicles.

Milder effects,

primarily focused on

improving lash health

and preventing

breakage.

Generally considered

safe, but allergic

reactions are possible.

Understanding the Mechanism: Signaling Pathways
Myristoyl Pentapeptide-17's primary function is to stimulate the expression of keratin, the key

structural protein in hair. While the precise signaling cascade has not been fully elucidated for

this specific peptide, based on the known pathways of hair follicle morphogenesis and

keratinocyte proliferation, a plausible mechanism can be proposed. The peptide likely interacts

with cell surface receptors on dermal papilla cells or keratinocytes, initiating a signaling

cascade that involves pathways such as Wnt/β-catenin, TGF-β, and MAPK, which are known to

be crucial for hair follicle development and the regulation of keratin gene expression.[4][5][6][7]

[8][9][10][11][12][13]
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Caption: Proposed signaling pathway for Myristoyl Pentapeptide-17.
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A detailed understanding of the methodologies used in clinical evaluations is crucial for

interpreting the results.

Key Clinical Study Protocol: Polygrowth Factor Serum[1]

Study Design: An open-label, single-center, single-arm efficacy study.

Participants: 30 healthy female subjects aged 18 to 45 with a desire for eyelash

improvement.

Exclusion Criteria: History of allergic reactions to cosmetics, active skin diseases, and

underlying uncontrolled medical conditions.

Procedure:

Baseline measurements of eyelash parameters were taken.

Subjects applied the serum containing Myristoyl Pentapeptide-17 once nightly to the upper

and lower eyelid margins for 90 days.

Follow-up assessments were conducted at 30, 60, and 90 days.

Measurement Techniques:

Digital Imaging: Standardized high-resolution photographs were taken using the Visia-CR

imaging system.

Image Analysis Software: Eyelash length, volume, luster, and curl were quantified using

specialized software.

Dermatological and Ophthalmological Assessments: Experts evaluated eyelash quality

and safety.

Statistical Analysis: Paired t-tests were used to compare baseline measurements with follow-

up data. A p-value of <0.0001 was considered statistically significant.
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Caption: Workflow of the key clinical study on the polygrowth factor serum.

Safety and Toxicology
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Based on available Material Safety Data Sheets (MSDS), Myristoyl Pentapeptide-17 is not

classified as hazardous.[14][15][16][17][18] However, comprehensive toxicological data for

Myristoyl Pentapeptide-17 is not readily available in the public domain.[19] The Cosmetic

Ingredient Review (CIR) has assessed the safety of some related myristoyl and palmitoyl

pentapeptides and found them to be safe for use in cosmetics.[20][21] As with any topical

product, a patch test is recommended to rule out potential irritation for individuals with sensitive

skin.

Conclusion
The available experimental data supports the efficacy of Myristoyl Pentapeptide-17 Acetate
in enhancing eyelash growth and appearance. Its favorable safety profile, when compared to

prostaglandin analogs, makes it a compelling active ingredient for cosmetic and potentially

therapeutic applications. Further research, including direct comparative studies and more in-

depth elucidation of its signaling pathway, will be beneficial for a more complete understanding

of its performance and mechanism.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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